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Introduction

This technical guide provides an in-depth analysis of the initial studies concerning the bond
strength of Bondlite, a dental adhesive developed by Kerr. It is important to note that Bondlite
is a second-generation, phosphate-based adhesive that was introduced in the 1980s. As a
product from an early era of adhesive dentistry, its performance characteristics differ
significantly from modern, multi-generational bonding agents. Due to its discontinuation,
specific initial study data and technical data sheets for Bondlite are not readily available in
contemporary literature. This guide, therefore, synthesizes information from historical reviews
of dental adhesives to provide a comprehensive overview of what can be inferred about its
early performance.

The development of dentin bonding agents revolutionized restorative dentistry by enabling the
adhesion of composite resins to tooth structure. The first and second generations of these
adhesives, including Bondlite, represented the initial steps in this evolution. While
groundbreaking for their time, they exhibited significantly lower bond strengths compared to
today's standards. First-generation adhesives typically demonstrated bond strengths in the
range of 1-3 MPa.[1] Second-generation adhesives, such as Bondlite, offered some
improvement but were still considered to have deficient adhesion to dentin.[1][2]

This guide will summarize the likely bond strength of Bondlite based on the performance of its
contemporaries, detail a typical experimental protocol for shear bond strength testing of that
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period, and provide visualizations to illustrate the experimental workflow and logical
relationships in early adhesive testing.

Quantitative Data Presentation

As specific studies on Bondlite are not available, the following table summarizes the expected
shear bond strength of Bondlite to dentin based on the typical performance of second-
generation dental adhesives from the 1980s.
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Note: The values for Bondlite are estimations derived from historical reviews of early dental

adhesives. Specific experimental data from initial studies on Bondlite is not publicly available.

Experimental Protocols
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Detailed methodologies for the initial studies on Bondlite are not accessible. However, the
following represents a typical and detailed experimental protocol for determining the shear
bond strength of a second-generation dental adhesive to dentin during the 1980s.

Objective: To determine the in-vitro shear bond strength of a second-generation dental
adhesive to human dentin.

Materials:

» Extracted, non-carious human molar teeth
e Low-speed diamond saw with water coolant
e 600-grit silicon carbide paper

o Dental adhesive system (e.g., Bondlite)

o Composite resin restorative material

e Mounting medium (e.g., acrylic resin)

o Universal testing machine (e.g., Instron)

e Shear testing jig

Methodology:

e Specimen Preparation:

1. Extracted human molars were cleaned of any soft tissue and stored in a solution of 0.5%
chloramine-T at 4°C.

2. The occlusal enamel was removed using a low-speed diamond saw under constant water
cooling to expose a flat dentin surface.

3. The exposed dentin surface was polished with 600-grit silicon carbide paper for 60
seconds to create a standardized smear layer.
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4. The teeth were then mounted in acrylic resin, leaving the prepared dentin surface
exposed.

Bonding Procedure:

1. The prepared dentin surface was rinsed with water and gently air-dried, without
desiccating the surface.

2. The Bondlite adhesive was applied to the dentin surface according to the manufacturer's
instructions, which typically involved the application of a phosphate-based primer or the
adhesive itself.

3. A cylindrical composite resin button (e.g., 3mm in diameter and 3mm in height) was placed
onto the adhesive-coated dentin surface using a mold.

4. The composite resin was then light-cured or allowed to chemically cure as per the
manufacturer's directions.

Storage:

1. The bonded specimens were stored in distilled water at 37°C for 24 hours to simulate oral
conditions.

Shear Bond Strength Testing:

1. The mounted specimen was secured in a testing jig attached to a universal testing
machine.

2. A shear force was applied to the base of the composite resin button at a crosshead speed
of 0.5 mm/minute until fracture occurred.

3. The force at which the bond failed was recorded in Newtons (N).
Data Analysis:

1. The shear bond strength (SBS) was calculated in megapascals (MPa) using the formula:
SBS (MPa) = Force (N) / Area (mm?), where the area is the cross-sectional area of the
composite button.
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2. The mean and standard deviation of the shear bond strength values were calculated for a
group of specimens (typically n=10-20).

Visualizations

The following diagrams illustrate the typical experimental workflow for bond strength testing
and the logical relationship of factors influencing early adhesive performance.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Tooth Selection
(Extracted Human Molars)

Specimen Preparation
(Dentin Surface Exposure)

Surface Treatment
(Polishing with SiC Paper)

Adhesive Application
(e.g., Bondlite)

Composite Resin Placement

Curing
(Light or Chemical)

Specimen Storage
(24h in Water at 37°C)

Shear Bond Strength Testing
(Universal Testing Machine)

Data Analysis
(Calculation of MPa)

Click to download full resolution via product page

Experimental workflow for shear bond strength testing.
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Factors influencing early dentin adhesive bond strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bondlite-to-dentin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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